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Compound of Interest

Compound Name: Oxocrebanine

Cat. No.: B3028915 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper disposal of Oxocrebanine is critical to ensure personal safety and

environmental protection. This guide provides a clear, step-by-step process for its disposal,

based on established safety protocols.

Hazard and Safety Data
Oxocrebanine is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[1] Adherence to the safety precautions outlined in the Safety Data Sheet (SDS)

is mandatory when handling this compound.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement

Acute toxicity,

Oral (Category 4)
GHS07 Warning

H302: Harmful if

swallowed

P301 + P312: IF

SWALLOWED:

Call a POISON

CENTER or

doctor/physician

if you feel unwell.

[1]

Acute aquatic

toxicity (Category

1)

GHS09 Warning
H400: Very toxic

to aquatic life

P273: Avoid

release to the

environment.[1]

Chronic aquatic

toxicity (Category

1)

GHS09 Warning

H410: Very toxic

to aquatic life

with long lasting

effects

P391: Collect

spillage.[1]

Molecular and Storage Information:

Chemical Formula Molecular Weight Storage Conditions

C19H13NO5 335.31 g/mol
Store at -20°C (powder) or

-80°C (in solvent)[1]

Experimental Protocol: Disposal Workflow
The primary directive for the disposal of Oxocrebanine is to "Dispose of contents/ container to

an approved waste disposal plant."[1] This ensures that the compound is handled by

professionals equipped to manage hazardous chemical waste in compliance with regulations.

The following workflow details the necessary steps for laboratory personnel.

Personal Protective Equipment (PPE): Before handling Oxocrebanine, equip yourself with

appropriate PPE, including safety goggles, gloves, and a lab coat.
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Containment: Ensure that all waste containing Oxocrebanine, including unused product,

contaminated consumables (e.g., pipette tips, vials), and cleaning materials, is collected in a

designated, properly labeled, and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

name "Oxocrebanine" and the associated hazard symbols (harmful, dangerous for the

environment).

Segregation: Store the hazardous waste container in a designated, secure area, segregated

from incompatible materials such as strong acids/alkalis and strong oxidizing/reducing

agents.[1]

Waste Collection Request: Contact your institution's Environmental Health and Safety (EHS)

office or the designated hazardous waste management provider to schedule a pickup. Do not

attempt to dispose of Oxocrebanine through standard laboratory or municipal waste

streams.

Documentation: Maintain a record of the waste generated, including the quantity and date of

disposal, in your laboratory's chemical inventory or waste log.

Disposal Workflow Diagram

Start: Oxocrebanine Waste Generated 1. Don Appropriate PPE
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2. Collect Waste in
Designated Container

3. Label Container
(Hazardous, Name, Symbols)

4. Store in Secure,
Segregated Area

5. Schedule Pickup with
EHS/Waste Vendor

6. Log Waste for
Disposal Records

End: Transfer to Approved
Waste Disposal Plant

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Oxocrebanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Oxocrebanine|38826-42-5|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
Oxocrebanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028915#oxocrebanine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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